73-09-6

Etozoline

In Stock

• CAS RN:
• 73-09-6

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c1-3-18-11(16)9-10-14(2)12(17)13(19-10)15-7-5-4-6-8-15/h9,13H,3-8H2,1-2H3/b10-9+

• InChIKey:
• ZCKKHYXUQFTBIK-MDZDMXLPSA-N

• Etozolin is a long-acting loop diuretic. Etozolin appears to be rapidly metabolized to its active metabolite ozolinone.
  Etozoline is marketed in Europe under the names Diulozin, Elkapin, and Etopinil. Etozoline is a loop diuretic.

4-(Pyridin-4-ylsulfanyl)aniline

In Stock

• CAS RN:
• 673-09-6

• Formula:
• C11H10N2S

• InChI:
• InChI=1S/C11H10N2S/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-8H,12H2

• InChIKey:
• DYOBZIUDPDIPKN-UHFFFAOYSA-N

• 4-(Pyridin-4-ylsulfanyl)aniline is a useful research compound. Its molecular formula is C11H10N2S and its molecular weight is 202.28. The purity is usually 95%.

Benzofurazan

In Stock

• CAS RN:
• 273-09-6

• Formula:
• C6H4N2O

• InChI:
• InChI=1S/C6H4N2O/c1-2-4-6-5(3-1)7-9-8-6/h1-4H

• InChIKey:
• AWBOSXFRPFZLOP-UHFFFAOYSA-N

• Benzofurazan, also known as Benzofurazan, is a useful research compound. Its molecular formula is C6H4N2O and its molecular weight is 120.11 g/mol. The purity is usually 95%.

2-Hexyl-1,3-benzenediol

• CAS RN:
• 5673-09-6

• Formula:
• C12H18O2

• InChI:
• InChI=1S/C12H18O2/c1-2-3-4-5-7-10-11(13)8-6-9-12(10)14/h6,8-9,13-14H,2-5,7H2,1H3

• InChIKey:
• NCTHQZTWNVDWGT-UHFFFAOYSA-N

• 2-Hexyl-1,3-benzenediol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.

1-(4-Aminophenyl)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 34373-09-6

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(12)14/h1-4H,5-6,11H2

• InChIKey:
• ZEPJTGNICKTBTQ-UHFFFAOYSA-N

• 1-(4-Aminophenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2 g/mol. The purity is usually 95%.

N-(3,4-Dihydroxyphenyl)maleimide

• CAS RN:
• 71573-09-6

• Formula:
• C10H7NO4

• InChI:
• InChI=1S/C10H7NO4/c12-7-2-1-6(5-8(7)13)11-9(14)3-4-10(11)15/h1-5,12-13H

• InChIKey:
• POKCOZFAKCBKCD-UHFFFAOYSA-N

• N-(3,4-Dihydroxyphenyl)maleimide, also known as N-(3,4-Dihydroxyphenyl)maleimide, is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.

Ethyl 4-methyl-2-oxopentanoate

In Stock

• CAS RN:
• 26073-09-6

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-4-11-8(10)7(9)5-6(2)3/h6H,4-5H2,1-3H3

• InChIKey:
• MGSWAHQQBHNCEI-UHFFFAOYSA-N

• Ethyl 4-methyl-2-oxopentanoate is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

(211At)Audr

• CAS RN:
• 63473-09-6

• Formula:
• C9H11AtN2O5

• InChI:
• InChI=1S/C9H11AtN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7?/m0/s1

• InChIKey:
• XUGIUPGPFMOJFV-GFCOJPQKSA-N

• (211At)Audr, also known as (211At)Audr, is a useful research compound. Its molecular formula is C9H11AtN2O5 and its molecular weight is 437.18 g/mol. The purity is usually 95%.

Bicyclo[3.2.0]hept-2-en-6-one

In Stock

• CAS RN:
• 13173-09-6

• Formula:
• C7H8O

• InChI:
• InChI=1S/C7H8O/c8-7-4-5-2-1-3-6(5)7/h1-2,5-6H,3-4H2

• InChIKey:
• LNLLHUHPGPKRBM-UHFFFAOYSA-N

• (±)-cis-bicyclo(3.2.0)hept-2-en-6-one undergoes preparative scale Baeyer–Villiger biooxidation at high concentration using recombinant Escherichia coli biocatalyst and adsorbent resin (in situ substrate feeding and product removal).
  
  

4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide

In Stock

• CAS RN:
• 102873-09-6

• Formula:
• C10H13N3O2S

• InChI:
• InChI=1S/C10H13N3O2S/c11-8-3-5-9(6-4-8)16(14,15)13-10-2-1-7-12-10/h3-6H,1-2,7,11H2,(H,12,13)

• InChIKey:
• LBAXXVMCDDENJT-UHFFFAOYSA-N

• 4-amino-N-(3,4-dihydro-2H-pyrrol-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C10H13N3O2S and its molecular weight is 239.29. The purity is usually 95%.

(Z)-ethyl 4-(((4-methoxyphenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate

In Stock

• CAS RN:
• 461673-09-6

• Formula:
• C24H21NO5

• InChI:
• InChI=1S/C24H21NO5/c1-4-29-24(27)20-14(2)30-23-18-8-6-5-7-17(18)22(26)19(21(20)23)13-25-15-9-11-16(28-3)12-10-15/h5-13,26H,4H2,1-3H3

• InChIKey:
• BVRXJXVZQOZYGF-UYRXBGFRSA-N

• (Z)-ethyl 4-(((4-methoxyphenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate is a useful research compound. Its molecular formula is C24H21NO5 and its molecular weight is 403.434. The purity is usually 95%.

6-[2-(4-Methoxyphenyl)quinolin-4-yl]-3-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 893773-09-6

• Formula:
• C23H15N7OS

• InChI:
• InChI=1S/C23H15N7OS/c1-31-15-8-6-14(7-9-15)19-12-17(16-4-2-3-5-18(16)26-19)22-29-30-21(27-28-23(30)32-22)20-13-24-10-11-25-20/h2-13H,1H3

• InChIKey:
• RPZYKRYJQXNMAL-UHFFFAOYSA-N

• 6-[2-(4-Methoxyphenyl)quinolin-4-yl]-3-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C23H15N7OS and its molecular weight is 437.5g/mol. The purity is usually 95%.

3'-Chloro-2-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898773-09-6

• Formula:
• C19H20ClNO

• InChI:
• InChI=1S/C19H20ClNO/c20-17-9-6-8-15(13-17)19(22)18-10-3-2-7-16(18)14-21-11-4-1-5-12-21/h2-3,6-10,13H,1,4-5,11-12,14H2

• InChIKey:
• MAHFKHLTIYIZHX-UHFFFAOYSA-N

• 3'-Chloro-2-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20ClNO and its molecular weight is 313.8 g/mol. The purity is usually 95%.

2-Aminopent-4-enoic acid hydrochloride

In Stock

• CAS RN:
• 144073-09-6

• Formula:
• C5H10ClNO2

• InChI:
• InChI=1S/C5H9NO2.ClH/c1-2-3-4(6)5(7)8;/h2,4H,1,3,6H2,(H,7,8);1H

• InChIKey:
• DIDZZOWASZMNQW-UHFFFAOYSA-N

• 2-Aminopent-4-enoic acid hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO2 and its molecular weight is 151.59. The purity is usually 95%.

3-Chloro-5-methoxypicolinic acid

In Stock

• CAS RN:
• 128073-09-6

• Formula:
• C7H6ClNO3

• InChI:
• InChI=1S/C7H6ClNO3/c1-12-4-2-5(8)6(7(10)11)9-3-4/h2-3H,1H3,(H,10,11)

• InChIKey:
• NYOBDBZFHLWEJL-UHFFFAOYSA-N

• 3-Chloro-5-methoxypicolinic acid is a useful research compound. Its molecular formula is C7H6ClNO3 and its molecular weight is 187.579. The purity is usually 95%.

2-Amino-3-[(quinolin-8-ylmethyl)sulfanyl]propanoic acid

In Stock

• CAS RN:
• 1132673-09-6

• Formula:
• C13H14N2O2S

• InChI:
• InChI=1S/C13H14N2O2S/c14-11(13(16)17)8-18-7-10-4-1-3-9-5-2-6-15-12(9)10/h1-6,11H,7-8,14H2,(H,16,17)

• InChIKey:
• DFSXQFGNGPYFJZ-UHFFFAOYSA-N

• 2-Amino-3-[(quinolin-8-ylmethyl)sulfanyl]propanoic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33. The purity is usually 95%.

4-(2-Chlorophenyl)-1,3-oxazolidin-2-one

In Stock

• CAS RN:
• 1462373-09-6

• Formula:
• C9H8ClNO2

• InChI:
• InChI=1S/C9H8ClNO2/c10-7-4-2-1-3-6(7)8-5-13-9(12)11-8/h1-4,8H,5H2,(H,11,12)

• InChIKey:
• YGPSSXIVJLVPMD-UHFFFAOYSA-N

• 4-(2-Chlorophenyl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62. The purity is usually 95%.

N-(2-((4-(3-methoxypiperidin-1-yl)phenyl)amino)-2-oxoethyl)benzamide

In Stock

• CAS RN:
• 1797873-09-6

• Formula:
• C21H25N3O3

• InChI:
• InChI=1S/C21H25N3O3/c1-27-19-8-5-13-24(15-19)18-11-9-17(10-12-18)23-20(25)14-22-21(26)16-6-3-2-4-7-16/h2-4,6-7,9-12,19H,5,8,13-15H2,1H3,(H,22,26)(H,23,25)

• InChIKey:
• PGVXFMCVDYJRDT-UHFFFAOYSA-N

• N-(2-((4-(3-methoxypiperidin-1-yl)phenyl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C21H25N3O3 and its molecular weight is 367.449. The purity is usually 95%.

2-[[1-[(2-Bromophenyl)methyl]piperidin-4-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379973-09-6

• Formula:
• C17H20BrN3O

• InChI:
• InChI=1S/C17H20BrN3O/c18-16-5-2-1-4-15(16)12-21-10-6-14(7-11-21)13-22-17-19-8-3-9-20-17/h1-5,8-9,14H,6-7,10-13H2

• InChIKey:
• HZBPHWGLARCGQG-UHFFFAOYSA-N

• 2-[[1-[(2-Bromophenyl)methyl]piperidin-4-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C17H20BrN3O and its molecular weight is 362.271. The purity is usually 95%.